Cas no 392696-01-4 ({2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid)

• Product Name: {2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid
• CAS No: 392696-01-4
• MF: C₁₂H₉ClN₂O₅
• MW: 296.66326212883
• CID: 870770
• Update Time: 2026-04-29

{2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-Chloro-4-((2,5-dioxoimidazolidin-4-ylidene)methyl)phenoxy)acetic acid
• {2-chloro-4-[(E)-(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy}acetic acid
• {2-chloro-4-[(E)-(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy}acetic acid(SALTDATA: FREE)
• 2-[2-chloro-4-[(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy]acetic acid
• {2-CHLORO-4-[(E)-(2,5-DIOXO-4-IMIDAZOLIDINYLIDENE)METHYL]PHENOXY}ACETIC ACID
• AC1MXJ1M
• AG-F-38732
• CTK4I1226
• {2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid

• Inchi： InChI=1S/C12H9ClN2O5/c13-7-3-6(1-2-9(7)20-5-10(16)17)4-8-11(18)15-12(19)14-8/h1-4H,5H2,(H,16,17)(H2,14,15,18,19)/b8-4+
• InChI Key： WRKCTXBIFSFVLI-XBXARRHUSA-N
• SMILES： O=C1N/C(/C(N1)=O)=C/C2=CC(Cl)=C(OCC(O)=O)C=C2

Computed Properties

• Exact Mass: 296.02000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 104.73000
• LogP: 1.64130

{2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on {2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid

Recent Advances in the Study of {2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid (CAS: 392696-01-4)

The compound {2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid (CAS: 392696-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a hydantoin moiety and a chloro-substituted phenoxyacetic acid group, allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have explored its potential as a precursor for the development of enzyme inhibitors, particularly targeting enzymes involved in inflammatory and metabolic pathways.

One of the key findings from recent investigations is the compound's ability to modulate the activity of specific protein targets, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These enzymes are critical in the regulation of inflammatory responses, and the compound's inhibitory effects suggest its potential as a lead structure for anti-inflammatory drug development. In vitro studies have demonstrated promising results, with significant inhibition of COX-2 and PDE4 at micromolar concentrations.

Further research has also explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are essential for understanding its potential as a drug candidate. Preliminary data indicate that the compound exhibits moderate solubility in aqueous solutions and reasonable stability under physiological conditions, although further optimization may be required to enhance its bioavailability.

In addition to its therapeutic potential, recent work has investigated the compound's role in chemical biology as a tool for probing protein-ligand interactions. Its unique structure allows for the incorporation of fluorescent or affinity tags, enabling researchers to study binding interactions with high precision. This application has been particularly valuable in the study of enzyme mechanisms and the identification of novel drug targets.

Despite these promising findings, challenges remain in the development of this compound for clinical applications. Issues such as off-target effects, toxicity, and the need for improved synthetic routes must be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, {2-Chloro-4-(E)-(2,5-dioxoimidazolidin-4-ylidene)methylphenoxy}acetic Acid (CAS: 392696-01-4) represents a promising candidate for further investigation in drug discovery and chemical biology. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutics and explore protein-ligand interactions. Continued research in this area is expected to yield significant advancements in the field.